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Compound of Interest

Compound Name: 4-Chloro-3-methylpicolinamide

Cat. No.: B8754645

Get Quote

Executive Summary: The Isomer Distinction
In the market for pyridine intermediates, precision in nomenclature dictates price magnitude. It

is critical to distinguish the subject of this guide from its high-volume isomer:

Target Molecule:4-Chloro-3-methylpicolinamide (Methyl group on the pyridine ring at

position 3).[1][2]

Status: Specialty Building Block / Custom Synthesis.

Price Tier: High ($500 - $1,500+ / kg est. depending on scale).

Primary Use: Novel agrochemical discovery (fungicides) and next-generation kinase

inhibitors.

Common Confusant:4-Chloro-N-methylpicolinamide (CAS 220000-87-3).[3]

Status: Commodity Intermediate (Sorafenib precursor).

Price Tier: Moderate ($50 - $150 / kg).
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Distinction: Methyl group is on the amide nitrogen.

Market Outlook (2025-2026): Prices for the 4-chloro-3-methyl variant remain resistant to the

general deflation seen in the agrochemical sector. Unlike commodity pyridines, this

intermediate's value is driven by synthetic complexity (regioselectivity challenges) rather than

raw material bulk costs.

Technical Specifications & Identity
Parameter Specification

Chemical Name 4-Chloro-3-methylpyridine-2-carboxamide

Common Name 4-Chloro-3-methylpicolinamide

CAS Number
N/A (Often indexed via ester precursor CAS

1260764-76-8)

Molecular Formula C₇H₇ClN₂O

Molecular Weight 170.60 g/mol

Key Precursor Methyl 4-chloro-3-methylpicolinate

Purity Standard
≥97% (HPLC) for research; ≥99% for GMP

precursors

Synthesis-Driven Cost Analysis
The high cost of 4-Chloro-3-methylpicolinamide is a direct result of the difficulty in achieving

the 4-chloro, 3-methyl substitution pattern on the pyridine ring. Unlike 2- or 6-position

functionalization, the 4-position is electronically deactivated in precursors, requiring harsh

conditions or multi-step directing groups.

Synthesis Pathway (Graphviz Visualization)
The following diagram illustrates the likely industrial route starting from 3-methylpyridine (beta-

picoline), highlighting the "Cost Bottleneck" steps.
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Cost Impact Legend

3-Methylpyridine
(Commodity Feedstock)

N-Oxidation
(H2O2/Acid)

Step 1 Nitration (4-pos)
*Low Selectivity Risk*

Step 2
(Electrophilic Subst.) Chlorination

(POCl3/PCl5)

Step 3
(Nucleophilic Subst.) Cyanation/Carboxylation

(Formation of C2-Ester)

Step 4
(Reissert-Henze or similar) Amidation

(NH3/MeOH)
Step 5 4-Chloro-3-methyl-

picolinamide
Final Yield

High Cost Step (Yield Loss)

Standard Process

Click to download full resolution via product page

Figure 1: Synthetic route illustrating the high-cost nitration/chlorination sequence required to

functionalize the 4-position of the 3-methylpyridine ring.

Cost Drivers[5][6]
Regioselectivity (The "Isomer Penalty"): Direct functionalization of 3-methylpyridine often

yields mixtures of 2-, 4-, and 6-isomers. Separating the 4-chloro-3-methyl isomer requires

extensive chromatography or fractional crystallization, reducing effective yield to <40% and

doubling the cost per gram.

Hazardous Reagents: The use of phosphorus oxychloride (POCl₃) for chlorination and

potential nitration steps increases HSE (Health, Safety, Environment) compliance costs,

particularly in China and India where environmental regulations have tightened significantly

since 2024.

Scale Inefficiency: Unlike the N-methyl variant (produced in metric tons for Sorafenib), the 3-

methyl variant is typically produced in batch sizes of 1-10 kg, preventing economies of scale.

Market Dynamics & Price Trends (2024-2026)
Supply Chain Status

Primary Source: Specialized CROs (Contract Research Organizations) in China

(Jiangsu/Shanghai) and India (Hyderabad).
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Availability: "Make-to-Order" or small catalog stock (grams to low kgs).

Lead Time: Typically 4-6 weeks for >100g orders due to lack of continuous production lines.

Price Trend Analysis
While specific spot prices are proprietary, the trend follows the "Specialty Intermediate" curve

rather than the "Commodity Chemical" curve.

Period Estimated Price Trend Market Driver

2023 High
Post-COVID supply chain

disruptions; high solvent costs.

2024 Stable / Slight Decline
Normalization of raw material

costs (3-methylpyridine).

2025 (Q1) Stable

Niche demand keeps prices

insulated from general

agrochem deflation.

2026 (Forecast) Moderate Increase

Stricter environmental audits in

China may force smaller batch

producers offline, tightening

supply.

Comparative Pricing Model:

4-Chloro-N-methylpicolinamide (Commodity): ~$100/kg (High availability).

4-Chloro-3-methylpicolinamide (Specialty): ~$800 - $1,200/kg (Low availability, high

synthesis overhead).

Procurement Strategy for Researchers
Sourcing Recommendations
For drug development professionals, sourcing this intermediate requires a "Quality vs. Cost"

trade-off assessment.
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Verify the Structure: Explicitly request the CAS 1260764-76-8 (ester) derivative or attach the

chemical structure (SMILES: CC1=C(Cl)C=CN=C1C(N)=O) to your RFQ (Request for Quote)

to avoid receiving the wrong isomer.

Buy the Precursor: It is often 30-40% cheaper to purchase Methyl 4-chloro-3-

methylpicolinate and perform the amidation (reaction with ammonia in methanol) in-house.

This reaction is high-yielding and simple, bypassing the premium charged for the final amide.

Batch Reservation: If your project requires >1kg over the next year, negotiate a "batch

reservation" with a supplier. Spot buying 100g repeatedly will result in a 200% price

premium.

Quality Control Checkpoints
H-NMR: Crucial to distinguish between the 3-methyl (ring) and N-methyl (amide) isomers.

Look for the amide proton signal (broad singlet) and the distinct methyl singlet (ring methyl

~2.3 ppm vs N-methyl ~2.8 ppm).

Chlorine Regiochemistry: Verify the coupling constants in the aromatic region to ensure the

chlorine is at position 4 and not 6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 1806935-86-3|4-Chloro-5-(difluoromethyl)-3-methylpicolinamide|BLD Pharm
[bldpharm.com]

2. 1823869-47-1|3-Methylquinoline-2-carboxamide|BLD Pharm [bldpharm.com]

3. 4-Chloro-N-methylpicolinamide - Anti-tumor and cancer API and intermediates-Products -
XINXIANG BEST PHARMACEUTICAL CO.,LTD. [xxbestpharm.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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